N-(α-Linolenoyl) Tyrosine

• CAS No.: 259143-19-6
• Product Name: N-(α-Linolenoyl) Tyrosine
• Molecular Formula: C27H39NO4
• Molecular Weight: 441.612
• IUPAC Name: (2S)-3-(4-hydroxyphenyl)-2-[[(9Z,12Z,15Z)-octadeca-9,12,15-trienoyl]amino]propanoic acid
• Standard InChI: InChI=1S/C27H39NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-26(30)28-25(27(31)32)22-23-18-20-24(29)21-19-23/h3-4,6-7,9-10,18-21,25,29H,2,5,8,11-17,22H2,1H3,(H,28,30)(H,31,32)/b4-3-,7-6-,10-9-/t25-/m0/s1
• Standard InChIKey: DEQLZTQITSWABQ-GMOGWPNXSA-N
• SMILES: CCC=CCC=CCC=CCCCCCCCC(=O)NC(CC1=CC=C(C=C1)O)C(=O)O
• Description: Certain chronic neurologic disorders, such as Parkinson’s disease, are caused by an insufficiency of the neurotransmitter dopamine secondary to the degeneration of substantia nigra dopaminergic neurons. N-(α-Linolenoyl) tyrosine (NALT) is a simple α-amide conjugate between the ω-3 essential fatty acid α-linolenate and the amino acid tyrosine. α-Linolenate is an important precursor to docosahexaenoic acid (DHA), a prominent brain polyunsaturated fatty acid, while tyrosine is the metabolic precursor for neuronal dopamine synthesis. NALT was prepared as a method for enhancing central nervous system (CNS) dopamine content by facilitated transport of the tyrosine precursor across the blood-brain barrier. In experimental rat models of dopamine insufficiency, NALT increased CNS dopamine levels and exhibited an activity profile consistent with an anti-Parkinson’s therapeutic agent.
• Synonyms: NALT
• Reference: 1.Martin, J.B. Molecular basis of the neurodegenerative disorders. New England Journal of Medicine 340, 1970-1980 (1999).
• PubChem Compound: 35020415
• Last Modified: Nov 11 2021